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Compound of Interest

Ethyl 1-
Compound Name:
methylcyclopropanecarboxylate

Cat. No.: B031162

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Ethyl 1-methylcyclopropanecarboxylate. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Properties and Hazards

Ethyl 1-methylcyclopropanecarboxylate is a flammable liquid and vapor.[1] Key safety
information is summarized in the table below.

Property Value Source
Physical State Liquid [2]
Appearance Light yellow [2]
Odor Odorless [2]
Flash Point 18 °C/64.4 °F [2]
Boiling Point 129-133°C/264.2-271.4°F 2]
@ 760 mmHg
Specific Gravity 0.960 [2]
Vapor Density 3.94 [2]
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Hazard Statements:
e H226: Flammable liquid and vapour.[1]
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[1]

o P233: Keep container tightly closed.[1]

e P240: Ground and bond container and receiving equipment.[1]

e P241: Use explosion-proof electrical/ventilating/lighting equipment.[1][3]

e P242: Use non-sparking tools.[1][3]

o P243: Take action to prevent static discharges.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following
table outlines the recommended PPE for handling Ethyl 1-methylcyclopropanecarboxylate.
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PPE Category Item Specification

Wear chemical safety goggles
that provide a complete seal

Eye Protection Safety glasses or goggles around the eyes. A face shield
may be necessary for splash
hazards.[4]

Nitrile or butyl rubber gloves
. ) ) are recommended.[4] Gloves
Hand Protection Chemical-resistant gloves )
should be inspected for

integrity before each use.

A standard laboratory coat
should be worn to protect
] against skin contact.[4] For
Body Protection Laboratory coat - )
larger quantities, a chemical-
resistant apron may be

appropriate.

Use in a well-ventilated area. If
) ) ) aerosols may be generated, a
Respiratory Protection Not generally required ] ]
NIOSH-approved respirator is

recommended.[4]

Operational Plan: Safe Handling Workflow

Adherence to a standardized workflow minimizes the risk of exposure and contamination. The
following diagram outlines the key steps for the safe handling of Ethyl 1-
methylcyclopropanecarboxylate from receipt to disposal.
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Safe Handling Workflow for Ethyl 1-methylcyclopropanecarboxylate

Receiving & Storage

Receive Shipment

'

Inspect Container for Damage

:

Store in a Cool, Well-Ventilated Area
Away from Ignition Sources

|
IF’repare for Use
I

Handling & Use

Work in a Fume Hood

Keep Container Tightly Closed When Not in Use

IGenerate Waste
I
Waste Disposal

Collect Waste in a Labeled,
Leak-Proof Container

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl 1-methylcyclopropanecarboxylate.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Spill Response:

o Alert Personnel: Immediately alert others in the vicinity.

» Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

« Control Ignition Sources: Eliminate all nearby ignition sources (e.g., open flames, sparks).[5]
o Ventilate: Increase ventilation in the area, for instance by using a fume hood.[5]

o Containment: For minor spills, contain the spill using an absorbent material like vermiculite or
sand, working from the outside in.[5][6]

e Cleanup:
o Wear appropriate PPE, including respiratory protection if necessary.
o Use non-sparking tools to collect the absorbed material.[7]
o Place the waste in a sealed, labeled container for hazardous waste disposal.[5]
o Decontaminate: Clean the spill area with soap and water.
e Reporting: Report the incident to your supervisor.[5]
For major spills, evacuate the area and contact emergency services.[5]

First Aid Measures:
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids. Get

medical attention.[3]

Take off immediately all contaminated clothing.
_ Rinse skin with water/shower for at least 15
Skin Contact ) o ]
minutes. If skin irritation persists, call a

physician.[3]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.[3]

Clean mouth with water and drink afterwards
plenty of water. Do NOT induce vomiting. Call a

Ingestion o _ _ _
physician or poison control center immediately.

[3](8]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection: Unused Ethyl 1-methylcyclopropanecarboxylate and any spill cleanup
materials should be collected in a suitable, closed, and properly labeled container.[3][7]

» Waste Classification: This material should be treated as hazardous waste.[7]

o Disposal: Dispose of the contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[2][3] Do not empty into drains or
release into the environment.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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